3-(2-chlorobenzyl)-9-(2,4-dimethoxyphenyl)-1,7-dimethyl-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione

• IUPAC Name: 3-[(2-chlorophenyl)methyl]-9-(2,4-dimethoxyphenyl)-1,7-dimethyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• InChI: InChI=1S/C25H26ClN5O4/c1-15-12-29(19-10-9-17(34-3)11-20(19)35-4)24-27-22-21(30(24)13-15)23(32)31(25(33)28(22)2)14-16-7-5-6-8-18(16)26/h5-11,15H,12-14H2,1-4H3
• InChI Key: GYEGSUBGWCYYQS-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(C2=NC3=C(N2C1)C(=O)N(C(=O)N3C)CC4=CC=CC=C4Cl)C5=C(C=C(C=C5)OC)OC
• Molecular Formula: C25H26ClN5O4
• Molecular Weight: 496.0 g/mol

Description

3-(2-chlorobenzyl)-9-(2,4-dimethoxyphenyl)-1,7-dimethyl-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C25H26ClN5O4 and its molecular weight is 495.96. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Structural Characterization

• The synthesis of various fused purine-dione derivatives, including those related to the specified compound, involves multi-step chemical reactions to create complex heterocyclic systems. These compounds exhibit potential as pharmacological agents due to their unique structural features (Hesek & Rybár, 1994). The synthesis processes typically involve the formation of thiadiazepino and thiadiazepino purine ring systems, showcasing the versatility of purine-dione derivatives in chemical synthesis.

Pharmacological Evaluation

• Several studies have explored the potential therapeutic applications of purine-dione derivatives, including their affinity and activity at various receptor sites. For example, derivatives have been evaluated for their potential psychotropic activity by investigating their binding affinity towards serotonin receptors and their antidepressant and anxiolytic properties in animal models (Chłoń-Rzepa et al., 2013). These studies highlight the compound's relevance in developing new treatments for neurological and psychiatric disorders.

Anti-inflammatory and Analgesic Activities

• The anti-inflammatory activities of certain pyrimido[2,1-f]purine-dione derivatives have been demonstrated in models of chronic inflammation, such as the adjuvant-induced arthritis rat model. These compounds have shown comparable potency to standard anti-inflammatory drugs, indicating their potential as novel anti-inflammatory agents (Kaminski et al., 1989).